Cas no 1261916-64-6 (2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid
• CAS No: 1261916-64-6
• MF: C₁₅H₁₀F₂O₄
• MW: 292.234311580658
• MDL: MFCD18322103
• CID: 1223052
• PubChem ID: 53227933
• Update Time: 2025-11-02

2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid
• DTXSID90691466
• 1261916-64-6
• MFCD18322103
• 2-Fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 2',4-Difluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18322103
• Inchi： 1S/C15H10F2O4/c1-21-15(20)9-3-5-12(16)10(7-9)8-2-4-13(17)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： WRZHZKQTMPVDLE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 292.05471512g/mol
• Monoisotopic Mass: 292.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid

Comprehensive Guide to 2-Fluoro-5-(2-Fluoro-5-Methoxycarbonylphenyl)Benzoic Acid (CAS No. 1261916-64-6)

2-Fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261916-64-6) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and material science applications. This compound features a unique molecular structure with two fluorine atoms and a methoxycarbonyl group, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential in drug development and specialty chemical synthesis.

The molecular formula of 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid is C₁₅H₁₀F₂O₄, with a molecular weight of 292.24 g/mol. Its structure consists of a benzoic acid core substituted with fluorine atoms at strategic positions, enhancing its electronic properties and making it valuable for various synthetic applications. The presence of the methoxycarbonyl group adds further functionality, enabling diverse chemical modifications.

In pharmaceutical research, 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid serves as a key intermediate in the synthesis of bioactive molecules. Fluorinated compounds are particularly important in drug design due to their ability to improve metabolic stability and binding affinity. This compound's structural features make it a promising candidate for developing new fluorinated pharmaceuticals, especially in areas like oncology and neurology, where fluorine-containing drugs have shown remarkable efficacy.

The compound's applications extend beyond pharmaceuticals. In material science, 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid can be used to synthesize advanced polymers and liquid crystals. The fluorine atoms impart unique electronic characteristics to materials, making them suitable for optoelectronic devices and high-performance coatings. Researchers are exploring its potential in creating fluorinated polymers with enhanced thermal stability and chemical resistance.

Recent advancements in synthetic chemistry have improved the production methods for 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, making it more accessible for research and industrial applications. Modern techniques such as flow chemistry and catalytic fluorination have enhanced the efficiency and yield of its synthesis. These innovations align with the growing demand for sustainable chemical processes, a key focus in today's chemical industry.

The global market for fluorinated benzoic acid derivatives is expanding, driven by their increasing use in pharmaceuticals and advanced materials. 2-Fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid is part of this trend, with growing interest from academic and industrial researchers. Market analysts predict steady growth in demand for such specialized compounds, particularly in regions with strong pharmaceutical and material science sectors.

Quality control and characterization are critical when working with 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structural integrity. Proper handling and storage conditions are essential to maintain its stability, as with many fluorinated organic compounds.

For researchers interested in exploring the properties of 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, it's important to consult recent scientific literature and patent databases. Many studies have investigated its potential applications, particularly in medicinal chemistry and material science. The compound's unique structure offers numerous possibilities for innovation in these fields.

In conclusion, 2-fluoro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS No. 1261916-64-6) represents an important fluorinated building block with diverse applications. Its combination of fluorine atoms and functional groups makes it valuable for pharmaceutical development and advanced material synthesis. As research continues, we can expect to see new and innovative uses for this versatile compound emerge in the coming years.